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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me dihydrochloride

Cat. No.: B6195602

Technical Support Center: (S,R,S)-AHPC-Me
Dihydrochloride

Welcome to the technical support center for (S,R,S)-AHPC-Me dihydrochloride. This resource
is designed to assist researchers, scientists, and drug development professionals in
overcoming common challenges encountered during the handling and experimental use of this
compound, with a particular focus on solubility.

Frequently Asked Questions (FAQs)

Q1: What is (S,R,S)-AHPC-Me dihydrochloride and what is its primary application?

(S,R,S)-AHPC-Me dihydrochloride is a high-affinity ligand for the von Hippel-Lindau (VHL) E3
ubiquitin ligase.[1][2] Its primary application is in the development of Proteolysis Targeting
Chimeras (PROTACS). As a VHL ligand, it forms one end of a PROTAC molecule, which
recruits the VHL E3 ligase to a specific protein of interest (POI), leading to the ubiquitination
and subsequent degradation of the POI by the proteasome. It has been utilized in the synthesis
of PROTACS like ARV-771, which targets BET proteins for degradation.[1][2]

Q2: 1 am having trouble dissolving (S,R,S)-AHPC-Me dihydrochloride. What are the
recommended solvents?
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(S,R,S)-AHPC-Me dihydrochloride exhibits good solubility in aqueous solutions and some
organic solvents. For in vitro studies, Dimethyl Sulfoxide (DMSQ) and water are the most
common solvents. For in vivo applications, more complex solvent systems are required. Please
refer to the tables and protocols below for detailed information. It is often necessary to use
sonication or gentle warming to achieve complete dissolution.[2]

Q3: Is there a difference in solubility between the dihydrochloride and hydrochloride salts of
(S,R,S)-AHPC-Me?

Yes, the salt form can influence the solubility of the compound. The dihydrochloride salt is
generally more soluble in aqueous solutions like PBS compared to the monohydrochloride salt.
Always refer to the specific product datasheet for the solubility information corresponding to the
particular salt form you are using. This guide primarily focuses on the dihydrochloride salt, but
comparative data is provided where available.

Q4: How should I store the solid compound and my stock solutions?

Solid (S,R,S)-AHPC-Me dihydrochloride should be stored at -20°C, sealed, and protected
from moisture.[2] Stock solutions in DMSO or water should be aliquoted and stored at -80°C for
long-term storage (up to 6 months) or -20°C for shorter periods (up to 1 month).[2] Avoid
repeated freeze-thaw cycles.

Troubleshooting Guide
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Issue

Possible Cause Recommended Solution

Precipitation observed in stock

solution upon storage.

Use fresh, anhydrous DMSO

for preparing stock solutions.

Solvent has absorbed moisture

(especially DMSO). _ .
Ensure vials are tightly sealed.

Exceeded solubility limit.

Prepare a less concentrated
stock solution. Refer to the

solubility tables below.

Improper storage.

Aliquot stock solutions and
store at -80°C. Avoid repeated

freeze-thaw cycles.

Cloudiness or precipitation
when diluting stock solution
into aqueous media for in vitro

assays.

Ensure the final concentration

) of the organic solvent (e.g.,
Compound crashing out of ,
] DMSO) in your aqueous buffer
solution. ) ) )
is low and compatible with your

experimental system.

Buffer incompatibility.

Test the solubility in a small
volume of your final assay
buffer before preparing a large
batch.

Inconsistent experimental

results.

Ensure the compound is fully
dissolved before use. Utilize
sonication or gentle warming
(e.g., to 60°C for DMSO) as

recommended in the protocols.

Incomplete dissolution of the

compound.

[2] Visually inspect the solution

for any particulate matter.

Degradation of the compound.

Prepare fresh working
solutions for each experiment
from a frozen stock. Avoid
prolonged storage of diluted

solutions.
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Data Presentation: Solubility

. lubil

(S,R,S)-AHPC-Me (S,R,S)-AHPC-Me

Solvent . ) . Notes
dihydrochloride hydrochloride
Wat 100 mg/mL (193.23 100 mg/mL (207.88 Sonication is
ater
mM)[2] mM)[1] recommended.[1][2]
Sonication and
warming to 60°C may
DMSO 50 mg/mL (96.62 mM) 100 mg/mL (207.88 be required.[2] Use
[2] mM)[1] freshly opened DMSO
as it is hygroscopic.[1]
[2]
100 mg/mL (193.23 N Sonication is
PBS Not specified
mM)[1] recommended.[1]
In Vivo Formulation Solubility
Formulation Achievable Concentration Resulting Solution

10% DMSO, 40% PEG300,

] > 5 mg/mL (9.66 mM) Clear solution[1]
5% Tween-80, 45% saline
10% DMSO, 90% (20% SBE- )
) ) =5 mg/mL (9.66 mM) Clear solution[1]
B-CD in saline)
10% DMSO, 90% corn oil =5 mg/mL (9.66 mM) Clear solution[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

» Weighing: Accurately weigh out the required amount of (S,R,S)-AHPC-Me dihydrochloride
(Molecular Weight: 517.51 g/mol ). For 1 mL of a 10 mM stock solution, you will need 5.175
mg.
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e Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the solid
compound.

» Dissolution: Vortex the solution briefly. If the compound is not fully dissolved, place the vial in
an ultrasonic water bath for 5-10 minutes. If necessary, warm the solution to 60°C with
intermittent vortexing until a clear solution is obtained.[2]

o Storage: Once fully dissolved, aliquot the stock solution into smaller volumes in tightly sealed
vials and store at -80°C.

Protocol 2: Preparation of an In Vivo Formulation
(Example: 10% DMSO, 40% PEG300, 5% Tween-80, 45%
saline)

This protocol is for preparing 1 mL of a 5 mg/mL working solution.

o Prepare Stock Solution: Prepare a 50 mg/mL stock solution of (S,R,S)-AHPC-Me
dihydrochloride in DMSO as described in Protocol 1.

» Solvent Mixture Preparation: a. In a sterile conical tube, add 100 pL of the 50 mg/mL DMSO
stock solution. b. Add 400 pL of PEG300 and mix thoroughly by vortexing. c. Add 50 pL of
Tween-80 and vortex again until the solution is homogeneous. d. Add 450 pL of saline and
vortex for a final time to ensure a clear, uniform solution.[1]

o Administration: This formulation should be prepared fresh on the day of use.

Visualizations
Signaling Pathway: PROTAC-Mediated Protein
Degradation via VHL Recruitment
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Caption: PROTAC-mediated protein degradation pathway.

Experimental Workflow: Preparing (S,R,S)-AHPC-Me
Dihydrochloride for In Vitro Cell-Based Assays
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Caption: Workflow for preparing solutions for in vitro assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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